Cas no 1803851-75-3 (Ethyl 6-fluoro-5-methoxynicotinate)

• Product Name: Ethyl 6-fluoro-5-methoxynicotinate
• CAS No: 1803851-75-3
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4907203
• Update Time: 2025-06-08

Ethyl 6-fluoro-5-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-5-methoxynicotinate

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)6-4-7(13-2)8(10)11-5-6/h4-5H,3H2,1-2H3
• InChI Key： JOPCXZGRRQLVBJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=N1)C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-fluoro-5-methoxynicotinate

Recent Advances in the Application of Ethyl 6-fluoro-5-methoxynicotinate (CAS: 1803851-75-3) in Chemical Biology and Pharmaceutical Research

Ethyl 6-fluoro-5-methoxynicotinate (CAS: 1803851-75-3) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting neurological and metabolic disorders. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its unique fluorinated nicotinate structure, which enhances binding affinity and metabolic stability in drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from Ethyl 6-fluoro-5-methoxynicotinate in inhibiting specific kinase pathways associated with neurodegenerative diseases. The research team utilized computational docking studies to optimize the compound's interactions with target proteins, followed by in vitro assays confirming its potency in reducing oxidative stress in neuronal cells.

In parallel, pharmaceutical companies have been exploring the scalability of Ethyl 6-fluoro-5-methoxynicotinate production. A recent patent application (WO2023056789) disclosed an improved synthetic route with higher yield (82%) and reduced environmental impact, addressing previous challenges in large-scale manufacturing. This advancement is particularly significant for the anticipated clinical trials of several drug candidates incorporating this moiety.

Metabolic studies have revealed interesting pharmacokinetic properties of Ethyl 6-fluoro-5-methoxynicotinate derivatives. The fluorine substitution at the 6-position appears to significantly slow hepatic metabolism while maintaining good oral bioavailability, as shown in recent preclinical trials conducted by a European research consortium. These findings were presented at the 2024 International Conference on Drug Metabolism and were met with considerable interest from the pharmaceutical community.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at a leading medical institute successfully labeled Ethyl 6-fluoro-5-methoxynicotinate derivatives with fluorine-18 for PET imaging applications, demonstrating excellent blood-brain barrier penetration and specific binding to target receptors in animal models of neurological disorders.

The compound's safety profile has been extensively evaluated in recent toxicological studies. A comprehensive assessment published in Regulatory Toxicology and Pharmacology confirmed the low toxicity of Ethyl 6-fluoro-5-methoxynicotinate and its major metabolites, supporting its continued development as a pharmaceutical intermediate. However, researchers noted the need for further investigation into potential drug-drug interactions when used in combination therapies.

Looking forward, the scientific community anticipates expanded applications of Ethyl 6-fluoro-5-methoxynicotinate in drug discovery. Several research groups are currently investigating its incorporation into PROTAC molecules and other targeted protein degradation platforms, potentially opening new avenues for therapeutic intervention in previously undruggable targets.